Cas no 469912-82-1 (trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane)

• Product Name: trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane
• CAS No: 469912-82-1
• MF: C₁₂H₂₀S₂Sn₂
• MW: 465.837199211121
• MDL: MFCD22200503
• CID: 850559
• PubChem ID: 253662187
• Update Time: 2025-06-08

trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trimethylstannyl)thieno[3,2-b]thiophene
• 2,5-Bis(trimethylstannyl)-thieno[3,2-b]thiophene
• Stannane, thieno[3,2-b]thiophene-2,5-diylbis[trimethyl-
• C12H20S2Sn2
• HDZULVYGCRXVNQ-UHFFFAOYSA-N
• 5345AJ
• RL03741
• SY035196
• B4536
• 2,5-Bistrimethylstannyl-thieno[3,2-b]thiophene
• 2,5-Bis-trimethylstannylthieno[3,2-b]thiophene
• 2,5-bis-trimethylstannyl-thieno[3,2-b]thiophene
• 2,5-B
• trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane
• 2,5-Bis(trimethylstannyl)-thieno[3,2-b]thiophene, 97%
• SCHEMBL1278927
• MFCD22200503
• CS-W018456
• AC-27448
• 2,5?Bis(Trimethylstannyl)th ieno[3,2?b]thiophene
• 2 pound not5-Bis(trimethylstannyl)thieno[3 pound not2-b]thiophene
• DA-27244
• AKOS025401937
• F20562
• J-507265
• 469912-82-1
• 2,5(c)\\ bis(triMethylstannyl)th ieno[3,2(c)\\b]thiophene
• trimethyl[5-(trimethylstannyl)thieno[3,2-b]thiophen-2-yl]stannane

• MDL： MFCD22200503
• Inchi： 1S/C6H2S2.6CH3.2Sn/c1-3-7-6-2-4-8-5(1)6;;;;;;;;/h1-2H;6*1H3;;
• InChI Key： HDZULVYGCRXVNQ-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2=C(C=C(S2)[Sn](C)(C)C)S1

Computed Properties

• Exact Mass: 467.90500
• Monoisotopic Mass: 467.90505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5

Experimental Properties

• Melting Point: 127.0 to 131.0 deg-C
• PSA: 56.48000
• LogP: 4.05320

trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H300+H310+H330-H410
• Warning Statement： P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3146 6.1/PG I
• Hazard Category Code： 26/27/28-50/53
• Safety Instruction： 26-27-28-45-60-61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：I

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane

Recent Advances in the Application of 469912-82-1 and Trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane in Chemical Biology and Pharmaceutical Research

The compound 469912-82-1 and its derivative, trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel organic electronic materials and bioactive molecules due to their unique structural and electronic properties. This research brief aims to summarize the latest findings and applications of these compounds, highlighting their potential in drug discovery and material science.

Recent studies have demonstrated that 469912-82-1 serves as a key intermediate in the synthesis of conjugated polymers and small molecules with applications in organic photovoltaics and field-effect transistors. The compound's ability to facilitate cross-coupling reactions, particularly Stille coupling, has been exploited to create highly efficient charge-transport materials. Meanwhile, trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane has been utilized as a versatile building block in the construction of thienothiophene-based derivatives, which exhibit remarkable optoelectronic properties and biological activities.

In the pharmaceutical domain, researchers have explored the potential of these compounds as scaffolds for designing new therapeutic agents. For instance, derivatives of 469912-82-1 have shown promising activity against various cancer cell lines by modulating key signaling pathways. Additionally, the incorporation of trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane into drug candidates has enhanced their bioavailability and target specificity, as evidenced by recent in vitro and in vivo studies.

Methodologically, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize these compounds, ensuring their purity and structural integrity. Computational modeling has further aided in understanding their electronic configurations and interactions with biological targets. These approaches have provided valuable insights into the structure-activity relationships of these molecules, guiding the design of next-generation materials and drugs.

In conclusion, the ongoing research on 469912-82-1 and trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane underscores their versatility and potential in both material science and pharmaceutical applications. Future studies should focus on optimizing their synthesis, exploring new derivatives, and evaluating their efficacy in clinical settings. The continued exploration of these compounds is expected to yield groundbreaking advancements in the field.